Cas no 84100-09-4 (Bis(2-(((p-methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium) carbonate)

• Product name: Bis(2-(((p-methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium) carbonate
• CAS No: 84100-09-4
• MF: ₂[C₂₀H₂₄N₃O+]^.CO₃-₂
• MW: 704.85702
• CID: 726587
• PubChem ID: 44149533

Bis(2-(((p-methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium) carbonate Chemical and Physical Properties

Names and Identifiers

• Bis(2-(((p-methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium) carbonate
• bis[2-[[(p-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3H-indolium] carbonate
• 84100-09-4
• EINECS 282-090-3

• Inchi： InChI=1S/2C20H23N3O.CH2O3/c2*1-20(2)17-7-5-6-8-18(17)23(3)19(20)14-22-21-13-15-9-11-16(24-4)12-10-15;2-1(3)4/h2*5-12,14H,13H2,1-4H3;(H2,2,3,4)
• InChI Key： FZJDCXGDAFKMJY-UHFFFAOYSA-N
• SMILES： CC1(C2=CC=CC=C2[N+](=C1C=NNCC3=CC=C(C=C3)OC)C)C.CC1(C2=CC=CC=C2[N+](=C1C=NNCC3=CC=C(C=C3)OC)C)C.C(=O)([O-])[O-]

Computed Properties

• Exact Mass: 704.369
• Monoisotopic Mass: 704.369
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 52
• Rotatable Bond Count: 10
• Complexity: 508
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136A^2